N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)pyridine-3-sulfonamide

• IUPAC Name: N-[2-(3-pyridin-2-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C19H21N5O2S/c25-27(26,15-6-5-10-20-14-15)22-12-13-24-18-9-2-1-7-16(18)19(23-24)17-8-3-4-11-21-17/h3-6,8,10-11,14,22H,1-2,7,9,12-13H2
• InChI Key: KGKSSKLJAVYRKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNS(=O)(=O)C3=CN=CC=C3)C4=CC=CC=N4
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol

Description

“N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)pyridine-3-sulfonamide” is a complex organic compound. It contains a pyridine and an indazole ring, both of which are nitrogen-containing heterocycles. The compound also contains a sulfonamide group, which is a functional group that is found in several types of drugs.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 3-substituted imidazo[1,2-a]pyridines has been achieved from readily available benzyl/allyl/propargyl halides and 2-amino pyridines as substrates via formimidamide chemistry. This method avoids the use of caustic or expensive reagents, such as transition metal complexes.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be complex due to the presence of multiple ring structures and functional groups. Single crystals of similar compounds have been obtained for X-ray analysis, which can provide detailed information about the molecular structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. For example, a CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been reported. This reaction is compatible with a broad range of functional groups and also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates.

Future Directions

The synthesis of 3-substituted imidazo[1,2-a]pyridines, such as the compound , is a topic of ongoing research. Future directions could include the development of more efficient synthesis methods, the exploration of the compound’s potential pharmacological activities, and the investigation of its mechanism of action.